Cas no 15536-25-1 (Phosphonothioic acid,P-methyl-, O,S-dibutyl ester)

• Product name: Phosphonothioic acid,P-methyl-, O,S-dibutyl ester
• CAS No: 15536-25-1
• MF: C₉H₂₁O₂PS
• MW: 224.30064
• CID: 182999
• PubChem ID: 3084236

Phosphonothioic acid,P-methyl-, O,S-dibutyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonothioic acid,P-methyl-, O,S-dibutyl ester
• Phosphonothioic acid, methyl-, O,S-dibutyl ester
• 1-[butylsulfanyl(methyl)phosphoryl]oxybutane
• DTXSID30935199
• 15536-25-1
• O,S-Dibutyl methylphosphonothioate
• GA 3

• Inchi： InChI=1S/C9H21O2PS/c1-4-6-8-11-12(3,10)13-9-7-5-2/h4-9H2,1-3H3
• InChI Key： OLNWHPYZGKSVEV-UHFFFAOYSA-N
• SMILES： CCCCSP(OCCCC)(C)=O

Computed Properties

• Exact Mass: 224.10013
• Monoisotopic Mass: 224.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.6Ų
• XLogP3: 2.4

Experimental Properties

• Density: 1.012
• Boiling Point: 283.8°Cat760mmHg
• Flash Point: 125.4°C
• Refractive Index: 1.457
• PSA: 26.3
• LogP: 4.15930